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Compound of Interest

Compound Name: DOV-216,303

Cat. No.: B15616902 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like DOV-216,303 is a critical component of laboratory safety and

environmental responsibility. While specific institutional protocols may vary, this guide provides

essential safety and logistical information based on available data to ensure the safe handling

and disposal of this triple reuptake inhibitor.

Chemical and Pharmacological Profile
DOV-216,303, with the CAS number 212631-79-3, is an experimental antidepressant that

functions as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI)[1]. Its

hydrochloride salt is chemically identified as 1-(3,4-dichlorophenyl)-3-azabicyclo-[3.1.0]hexane

hydrochloride[2]. Understanding its basic properties is the first step in establishing safe

handling and disposal procedures.

Property Value Source

Molecular Formula C11H11Cl2N [1]

Molar Mass 228.12 g/mol [1]

IC50 for SERT 14 nM [1]

IC50 for NET 20 nM [1]

IC50 for DAT 78 nM [1]
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Proper Disposal Procedures
The disposal of DOV-216,303 must be conducted in a manner that mitigates risks to personnel

and the environment. A Safety Data Sheet for a compound with the same CAS number

indicates it is very toxic to aquatic life, and release into the environment should be avoided[3].

The following step-by-step guide outlines the recommended disposal protocol.

Step 1: Personal Protective Equipment (PPE)

Before handling DOV-216,303 for disposal, ensure appropriate PPE is worn. This includes, but

is not limited to:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat or other protective garment

Step 2: Waste Segregation and Collection

All waste containing DOV-216,303, including pure compound, contaminated labware (e.g.,

vials, pipette tips), and cleaning materials, should be segregated as chemical waste.

Solid Waste: Collect in a designated, clearly labeled, and sealable chemical waste container.

Liquid Waste: If dissolved in a solvent, collect in a compatible, labeled waste solvent

container.

Step 3: Chemical Inactivation (where applicable and feasible)

While specific inactivation protocols for DOV-216,303 are not readily available, a general

approach for many organic pharmaceutical compounds is incineration. One safety data sheet

suggests dissolving or mixing the material with a combustible solvent and burning it in a

chemical incinerator equipped with an afterburner and scrubber[4]. This should only be

performed by a licensed hazardous waste disposal facility.

Step 4: Final Disposal
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The ultimate disposal of DOV-216,303 waste must be carried out in accordance with all local,

state, and federal regulations[4][5].

Transfer the sealed chemical waste container to your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of DOV-216,303 down the drain or in regular trash.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DOV-216,303.
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Start: Handling DOV-216,303 Waste

Step 1: Wear Appropriate
Personal Protective Equipment (PPE)

Step 2: Segregate Waste
(Solid & Liquid)

Collect in Labeled,
Sealed Chemical Waste Container

Step 3: Transfer to Licensed Facility
for High-Temperature Incineration

Step 4: Ensure Compliance with
Local, State, & Federal Regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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